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3/'-prenyl-4/'-methoxyisoflavone-7-O-beta-(2/'/'-O-4-coumaroyl)glucopyranoside 3/'-prenyl-4/'-methoxyisoflavone-7-O-beta-(2/'/'-O-4-coumaroyl)glucopyranoside
Brand Name: Vulcanchem
CAS No.: 126654-66-8
VCID: VC0136703
InChI: InChI=1S/C36H36O11/c1-20(2)4-8-23-16-22(9-14-28(23)43-3)27-19-44-29-17-25(12-13-26(29)32(27)40)45-36-35(34(42)33(41)30(18-37)46-36)47-31(39)15-7-21-5-10-24(38)11-6-21/h4-7,9-17,19,30,33-38,41-42H,8,18H2,1-3H3/b15-7+/t30-,33-,34+,35-,36-/m1/s1
SMILES: CC(=CCC1=C(C=CC(=C1)C2=COC3=C(C2=O)C=CC(=C3)OC4C(C(C(C(O4)CO)O)O)OC(=O)C=CC5=CC=C(C=C5)O)OC)C
Molecular Formula: C36H36O11
Molecular Weight: 644.7 g/mol

3/'-prenyl-4/'-methoxyisoflavone-7-O-beta-(2/'/'-O-4-coumaroyl)glucopyranoside

CAS No.: 126654-66-8

Main Products

VCID: VC0136703

Molecular Formula: C36H36O11

Molecular Weight: 644.7 g/mol

3/'-prenyl-4/'-methoxyisoflavone-7-O-beta-(2/'/'-O-4-coumaroyl)glucopyranoside - 126654-66-8

CAS No. 126654-66-8
Product Name 3/'-prenyl-4/'-methoxyisoflavone-7-O-beta-(2/'/'-O-4-coumaroyl)glucopyranoside
Molecular Formula C36H36O11
Molecular Weight 644.7 g/mol
IUPAC Name [(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[3-[4-methoxy-3-(3-methylbut-2-enyl)phenyl]-4-oxochromen-7-yl]oxyoxan-3-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate
Standard InChI InChI=1S/C36H36O11/c1-20(2)4-8-23-16-22(9-14-28(23)43-3)27-19-44-29-17-25(12-13-26(29)32(27)40)45-36-35(34(42)33(41)30(18-37)46-36)47-31(39)15-7-21-5-10-24(38)11-6-21/h4-7,9-17,19,30,33-38,41-42H,8,18H2,1-3H3/b15-7+/t30-,33-,34+,35-,36-/m1/s1
Standard InChIKey ZJTGUFCATXASHE-XLTJWZCXSA-N
Isomeric SMILES CC(=CCC1=C(C=CC(=C1)C2=COC3=C(C2=O)C=CC(=C3)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)OC(=O)/C=C/C5=CC=C(C=C5)O)OC)C
SMILES CC(=CCC1=C(C=CC(=C1)C2=COC3=C(C2=O)C=CC(=C3)OC4C(C(C(C(O4)CO)O)O)OC(=O)C=CC5=CC=C(C=C5)O)OC)C
Canonical SMILES CC(=CCC1=C(C=CC(=C1)C2=COC3=C(C2=O)C=CC(=C3)OC4C(C(C(C(O4)CO)O)O)OC(=O)C=CC5=CC=C(C=C5)O)OC)C
Synonyms 3/'-prenyl-4/'-methoxyisoflavone-7-O-beta-(2/'/'-O-4-coumaroyl)glucopyranoside
PubChem Compound 6439258
Last Modified Nov 11 2021
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